Cas no 1250294-40-6 (1-(4-Methoxyphenyl)propane-1-sulfonyl chloride)

• Product Name: 1-(4-Methoxyphenyl)propane-1-sulfonyl chloride
• CAS No: 1250294-40-6
• MF: C₁₀H₁₃ClO₃S
• MW: 248.726421117783
• CID: 5281037
• PubChem ID: 114996228
• Update Time: 2025-10-30

1-(4-Methoxyphenyl)propane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)propane-1-sulfonyl chloride
• EN300-681039
• 1250294-40-6
• 1-(4-Methoxyphenyl)propane-1-sulfonyl chloride

• Inchi： 1S/C10H13ClO3S/c1-3-10(15(11,12)13)8-4-6-9(14-2)7-5-8/h4-7,10H,3H2,1-2H3
• InChI Key： QHDOZAILDJRZKE-UHFFFAOYSA-N
• SMILES： ClS(C(C1C=CC(=CC=1)OC)CC)(=O)=O

Computed Properties

• Exact Mass: 248.0273931g/mol
• Monoisotopic Mass: 248.0273931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 51.8Ų

Additional information on 1-(4-Methoxyphenyl)propane-1-sulfonyl chloride

Comprehensive Overview of 1-(4-Methoxyphenyl)propane-1-sulfonyl chloride (CAS No. 1250294-40-6)

1-(4-Methoxyphenyl)propane-1-sulfonyl chloride (CAS 1250294-40-6) is a specialized sulfonyl chloride derivative widely utilized in organic synthesis and pharmaceutical research. This compound features a methoxyphenyl group attached to a propane sulfonyl chloride backbone, making it a versatile intermediate for constructing complex molecules. Its unique structure enables applications in peptide coupling, catalyst design, and material science, aligning with current trends in green chemistry and high-efficiency synthetic routes.

In recent years, the demand for sulfonylation reagents like 1-(4-Methoxyphenyl)propane-1-sulfonyl chloride has surged due to their role in drug discovery and bioconjugation. Researchers frequently search for "sulfonyl chloride applications" or "methoxyphenyl derivatives in medicine," reflecting its relevance in developing targeted therapies and biocompatible materials. The compound’s electron-rich aromatic system enhances reactivity in cross-coupling reactions, a hotspot in catalytic C-H functionalization studies.

The synthesis of CAS 1250294-40-6 typically involves chlorosulfonation of 1-(4-methoxyphenyl)propane, followed by purification via recrystallization. Analytical techniques such as HPLC, NMR, and mass spectrometry ensure its high purity (>98%), critical for GMP-compliant production. Industry professionals often inquire about "scalable synthesis of sulfonyl chlorides" or "stability under inert atmospheres," underscoring its industrial applicability.

From an SEO perspective, this content integrates high-traffic keywords like "sulfonyl chloride safety protocols" and "methoxyphenyl-based intermediates," addressing user queries while maintaining technical rigor. The compound’s compatibility with microwave-assisted synthesis and flow chemistry further positions it as a modern tool for time-efficient reactions—a trending topic in process optimization forums.

Environmental considerations are also paramount. 1-(4-Methoxyphenyl)propane-1-sulfonyl chloride is often discussed in contexts like "biodegradable sulfonates" and "solvent-free reactions," reflecting the shift toward sustainable chemistry. Its low persistence in aquatic systems (measured by OECD 301 tests) makes it preferable for eco-friendly formulations.

In conclusion, CAS 1250294-40-6 exemplifies the intersection of structural versatility and practical utility. By addressing search trends like "sulfonyl chloride storage guidelines" and "methoxyphenyl reactivity," this overview bridges academic research and industrial needs, ensuring its visibility in both scientific databases and technical blogs.